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Executive Summary

Bismuthine, iodooxo-, commonly known as bismuth oxyiodide (BiOl), is a fascinating inorganic
compound with the chemical formula BilO. It has garnered significant attention in the scientific
community due to its unique layered crystal structure and semiconductor properties. Primarily
recognized for its excellent photocatalytic activity under visible light, BiOl is a promising
material for environmental remediation. More recently, its potential applications in the
biomedical field, including roles in cancer therapy and drug delivery, are being actively
explored. This guide provides a comprehensive overview of the fundamental properties,
synthesis, and key applications of BiOl, with a particular focus on its relevance to researchers
and professionals in drug development.

Introduction

Bismuth oxyiodide is a member of the bismuth oxyhalide family, which is known for its
distinctive layered structures and intriguing photoelectronic properties. The unigue arrangement
of bismuth, oxygen, and iodine atoms in a tetragonal crystal lattice gives rise to an internal
electric field that facilitates the separation of photogenerated electron-hole pairs, a key factor in
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its high photocatalytic efficiency.[1][2] With a narrow band gap of approximately 1.8 to 2.1 eV,
BiOIl can effectively absorb a significant portion of the visible light spectrum, making it a highly
efficient photocatalyst for the degradation of organic pollutants.[3][4]

Beyond its environmental applications, the low toxicity of bismuth compounds has paved the
way for exploring BiOl in biomedical contexts.[5][6] Its ability to generate reactive oxygen
species (ROS) under irradiation is being investigated for photodynamic cancer therapy.
Furthermore, its nanoparticle formulations are being considered for drug delivery systems.[7]
This guide will delve into the synthesis, characterization, and application of this versatile
material.

Physicochemical Properties

A thorough understanding of the physicochemical properties of BiOl is essential for its effective
application.

Molecular Structure and Crystallography

BiOl crystallizes in a tetragonal matlockite PbFCI-type structure with the P4/nmm space group.
[1][8] The crystal structure is characterized by [Bi202]2+ layers that are interleaved with double
layers of iodide ions (I-).[1] This layered arrangement is held together by van der Waals forces
along the c-axis.[1][9] The internal static electric field created between the positively charged
[Bi202]2+ slabs and the negatively charged iodine layers plays a crucial role in promoting the
separation of photogenerated charge carriers, thereby enhancing its photocatalytic activity.[1]

[2]

© 2026 BenchChem. All rights reserved. 2/14 Tech Support


https://www.mdpi.com/2073-4344/6/9/133
https://www.researchgate.net/figure/a-Crystal-structure-of-bismuth-oxyiodide-with-the-axes-given-b-Schematic_fig1_342176800
http://www.deswater.com/DWT_articles/vol_281_papers/281_2023_287.pdf
https://www.researchgate.net/figure/a-Crystal-structure-of-BiOI-BiOI-is-a-2D-material-made-of-BiO-layers-intercalated-by-I_fig7_373564600
https://cymitquimica.com/cas/7787-63-5/
https://pubmed.ncbi.nlm.nih.gov/27870932/
https://www.researchgate.net/publication/332382001_Bismuth_Oxide_Nanoparticles_in_Drug_Delivery_Systems
https://www.mdpi.com/2073-4344/6/9/133
https://next-gen.materialsproject.org/materials/mp-22987/
https://www.mdpi.com/2073-4344/6/9/133
https://www.mdpi.com/2073-4344/6/9/133
https://pmc.ncbi.nlm.nih.gov/articles/PMC11476912/
https://www.mdpi.com/2073-4344/6/9/133
https://www.researchgate.net/figure/a-Crystal-structure-of-bismuth-oxyiodide-with-the-axes-given-b-Schematic_fig1_342176800
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8071115?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value References
Chemical Formula BilO [10]
Molecular Weight 351.88 g/mol [10][11]

CAS Number 7787-63-5 [10][11]

Yellow to reddish-brown
Appearance , [10][11][12]
solid/powder

Crystal System Tetragonal [3][8]
Space Group P4/nmm [1]8]
Density 7.92 g/mL at 25 °C [10][11][12]
Band Gap 1.8-2.35eV [B1[4][13]

Spectroscopic Profile

The spectroscopic signature of BiOl is key to its identification and characterization.

o X-ray Diffraction (XRD): The XRD pattern of tetragonal BiOl shows characteristic peaks at 26
values of approximately 24.3°, 29.7°, 31.7°, 37.1°, 39.4°, 45.5°, 51.5°, and 55.3°,
corresponding to the (011), (012), (110), (013), (004), (020), (114), and (122) crystal planes,
respectively.[3]

o X-ray Photoelectron Spectroscopy (XPS): XPS is used to determine the elemental
composition and oxidation states. The Bi 4f spectrum shows two peaks around 159.3 eV (Bi
4f7/2) and 164.6 eV (Bi 4f5/2), confirming the +3 oxidation state of bismuth.[14][15] The | 3d
spectrum exhibits peaks at approximately 619.0 eV (I 3d5/2) and 630.4 eV (I 3d3/2),
corresponding to the -1 oxidation state of iodine.[16] The O 1s spectrum typically shows a
main peak around 529.7 eV, which is attributed to the Bi-O bonds in the crystal lattice.[14]

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR spectra of BiOl show characteristic
vibration peaks between 390 cm-1 and 850 cm-1, which can be attributed to the Bi—-O and
Bi-1 bonds.[17] Broader peaks around 1620 cm-1 and 3200 cm-1 are often observed due to
the bending and stretching vibrations of adsorbed water molecules.[17]
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» UV-Visible Diffuse Reflectance Spectroscopy (UV-Vis DRS): BiOI exhibits strong light
absorption in the visible region, with an absorption edge typically around 580 nm.[3] The
band gap energy (Eg) can be calculated from the absorption edge using the formula Eg =
1240/A, where A is the wavelength in nanometers.[3]

Synthesis and Fabrication

The morphology and properties of BiOl can be tailored by the synthesis method. Common
methods include co-precipitation, hydrothermal/solvothermal, and calcination.[3][18]

Experimental Protocol: Co-precipitation Synthesis of
BiOl Nanopowders

This protocol describes a typical co-precipitation method to synthesize BiOl nanopowders.[3]

Materials:

Bismuth(lll) nitrate pentahydrate (Bi(NO3)3-5H20)

Potassium iodide (KI)

Anhydrous ethanol

Deionized water

Nitric acid (optional, to aid dissolution of bismuth nitrate)

Equipment:

Beakers

Magnetic stirrer

Ultrasonic bath

Centrifuge

Vacuum oven
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Procedure:
e Preparation of Precursor Solutions:

o Dissolve a stoichiometric amount of Bi(NO3)3-5H20 in a solvent mixture, for example, 50
mL of anhydrous ethanol and water, with continuous stirring to form a clear solution. A
small amount of nitric acid can be added if the bismuth salt does not dissolve completely.

o In a separate beaker, dissolve a stoichiometric amount of KI (molar ratio of Bi:l is 1:1) in
50 mL of deionized water with constant magnetic stirring to form a uniform solution.[3]

» Precipitation:

o Slowly add the Kl solution dropwise into the Bi(NO3)3-5H20 solution under vigorous
stirring. A reddish-brown precipitate will form immediately.

e Aging and Crystallization:

o Subiject the resulting mixture to ultrasonic treatment for 60 minutes to promote uniform
nucleation and growth of BiOl particles.[3]

e Washing and Collection:
o Transfer the mixture to centrifuge tubes and centrifuge to separate the precipitate.

o Wash the collected precipitate alternately with deionized water and anhydrous ethanol
several times to remove any unreacted precursors and byproducts.

e Drying:

o Dry the final product in a vacuum oven at 60°C for 8 hours to obtain the BiOl nanopowder.

[3]

Scientist's Note: The morphology of the BiOIl can be controlled by adjusting the solvent system
and the pH of the reaction mixture. For instance, using ethylene glycol as a co-solvent or
adjusting the pH can lead to the formation of microspheres or flower-like structures.[3]
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Caption: Workflow for the co-precipitation synthesis of BiOl.
Core Applications and Mechanisms of Action

Photocatalysis

BiOl is a highly effective photocatalyst for the degradation of organic pollutants under visible
light.[19]

Mechanism of Action:
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» Light Absorption: When BiOl is irradiated with light of energy greater than its band gap, an
electron (e-) is excited from the valence band (VB) to the conduction band (CB), leaving a
hole (h+) in the VB.

o Charge Separation and Migration: The internal electric field within the layered structure of
BiOIl promotes the separation of these electron-hole pairs and their migration to the catalyst
surface.[1][20]

e Redox Reactions:

o The photogenerated holes (h+) on the VB are powerful oxidizing agents that can directly
oxidize organic pollutants or react with water to produce highly reactive hydroxyl radicals
(*OH).

o The electrons (e-) on the CB can react with adsorbed oxygen molecules to form
superoxide radicals (¢O2-).

o Degradation of Pollutants: These reactive oxygen species (*OH and «O2-) are highly reactive
and can non-selectively degrade a wide range of organic pollutants into simpler, less harmful
substances like CO2 and H20.[20]
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Photocatalytic Mechanism of BiOI
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Caption: Photocatalytic degradation mechanism of organic pollutants by BiOI.

Potential in Drug Development
The unique properties of BiOl are also being explored for applications in the medical field.
e Photodynamic Therapy (PDT): Similar to its photocatalytic mechanism, BiOIl can generate

ROS under light irradiation, which can be harnessed to induce apoptosis or necrosis in
cancer cells. This makes it a potential photosensitizer for PDT.
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o Radiosensitization: Bismuth, with its high atomic number, can effectively absorb X-rays and
generate secondary electrons, which can enhance the efficacy of radiotherapy. BiOI
nanoparticles are being investigated as radiosensitizers to improve the treatment of tumors.

o Drug Delivery: The high surface area of BiOIl nanostructures, particularly porous
microspheres, makes them suitable candidates for drug loading and controlled release.[21]
Their pH-sensitive properties could be exploited for targeted drug delivery to the acidic
microenvironment of tumors.

» Biocompatibility and Toxicology: While bismuth compounds are generally considered to have
low toxicity, the toxicological profile of BiOl nanoparticles needs to be thoroughly
investigated.[5][6] Studies on bismuth oxide (Bi203) nanoparticles have shown some level of
cytotoxicity and genotoxicity in various cell lines, highlighting the need for comprehensive
safety assessments of BiOIl before its clinical application.[6]

Safety and Handling

Bismuth oxyiodide is classified as harmful if swallowed, and can cause skin and eye irritation.
[11][22] It is also harmful by inhalation.[22]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles.[23]

o Skin Protection: Wear protective gloves and impervious clothing.[23]

» Respiratory Protection: Use a NIOSH-approved respirator when handling the powder.
Handling and Storage:

» Handle in a well-ventilated area.[23]

« Store in a tightly closed container in a dry and cool place.[23]

e Avoid breathing dust.[22]

Future Outlook
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Bismuthine, iodooxo- (BIiOl) is a material with considerable potential that extends beyond its

established role in photocatalysis. Future research will likely focus on:

Optimizing Synthesis for Biomedical Applications: Developing synthesis methods to produce
BiOIl nanoparticles with controlled size, shape, and surface properties for enhanced
biocompatibility and targeted drug delivery.

In Vivo Studies: Conducting comprehensive in vivo studies to evaluate the efficacy and
safety of BiOl in cancer therapy and other biomedical applications.

Composite Materials: Fabricating BiOl-based heterostructures and composites to further
enhance its photocatalytic and photoelectronic properties for a wider range of applications.

The continued exploration of this versatile compound promises to unlock new and exciting

opportunities in both environmental science and medicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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